N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide

• IUPAC Name: N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide
• InChI: InChI=1S/C23H22N2O2/c1-3-17-9-13-20(14-10-17)24-23(27)19-5-4-6-21(15-19)25-22(26)18-11-7-16(2)8-12-18/h4-15H,3H2,1-2H3,(H,24,27)(H,25,26)
• InChI Key: ZQDXLSBKBSVUAF-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)C2=CC(=CC=C2)NC(=O)C3=CC=C(C=C3)C
• Molecular Formula: C23H22N2O2
• Molecular Weight: 358.4 g/mol

Description

N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide, also known as EMA401, is a small molecule drug developed for the treatment of neuropathic pain. Neuropathic pain is a chronic condition that affects millions of people worldwide and is caused by damage or dysfunction of the nervous system. EMA401 has shown promising results in preclinical studies and is currently in clinical trials for the treatment of neuropathic pain.

Mechanism of Action

N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide acts by selectively blocking the ATP-gated ion channel P2X3, which is expressed on sensory neurons involved in pain signaling. By blocking this channel, N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide reduces the excitability of these neurons and reduces pain transmission.
Biochemical and Physiological Effects:
N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has been shown to have a good safety profile in preclinical studies, with no significant adverse effects reported. N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide is well-tolerated and has a low potential for drug interactions. N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide is also rapidly absorbed and has good bioavailability.

Advantages and Limitations for Lab Experiments

N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has several advantages for laboratory experiments, including its selectivity for P2X3 and its long duration of action. However, N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide is a small molecule drug and may have limited penetration into tissues, which could limit its efficacy in certain models of neuropathic pain.

Future Directions

There are several future directions for the development of N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide and related compounds. One direction is the development of more potent and selective P2X3 antagonists. Another direction is the investigation of the potential of N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide for the treatment of other pain conditions, such as inflammatory pain. Additionally, the development of novel drug delivery systems could improve the efficacy of N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide and other P2X3 antagonists.

Synthesis Methods

The synthesis of N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide involves several steps, including the reaction of 4-ethylphenylamine with 4-methylbenzoyl chloride to form N-(4-ethylphenyl)-4-methylbenzamide. This intermediate is then reacted with 3-aminobenzoic acid to form N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide. The synthesis of N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has been optimized to improve the yield and purity of the final product.

Scientific Research Applications

N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has been extensively studied in preclinical models of neuropathic pain. In animal studies, N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has been shown to reduce pain behavior in various models of neuropathic pain, including nerve injury and chemotherapy-induced neuropathy. N-(4-ethylphenyl)-3-[(4-methylbenzoyl)amino]benzamide has also been shown to have a long duration of action and to be effective at low doses.